Cas no 73121-99-0 (Dnp-fad)

• Product name: Dnp-fad
• CAS No: 73121-99-0
• MF: C₃₉H₄₈N₁₂O₁₉P₂
• MW: 1050.81494998932
• CID: 573718

Dnp-fad Chemical and Physical Properties

Names and Identifiers

• flavin N(6)-(N'-2,4-dinitrophenyl-6-aminohexyl)adenine
• 5'-ester with N-[6-[(2,4-dinitrophenyl)amino]hexyl]adenosine (9CI)
• Riboflavin5'-(trihydrogen diphosphate), P'&reg
• Dnp-fad
• Riboflavin 5'-(trihydrogen diphosphate), 5'-5'-ester with N-(6-((2,4-dinitrophenyl)amino)hexyl)adenosine

• Inchi： 1S/C39H48N12O19P2/c1-19-11-23-24(12-20(19)2)48(36-30(45-23)37(57)47-39(58)46-36)14-26(53)31(55)27(54)16-67-71(63,64)70-72(65,66)69-33-28(15-52)68-38(32(33)56)49-18-44-29-34(42-17-43-35(29)49)41-10-6-4-3-5-9-40-22-8-7-21(50(59)60)13-25(22)51(61)62/h7-8,11-13,17-18,26-28,31-33,38,40,52-56H,3-6,9-10,14-16H2,1-2H3,(H,63,64)(H,65,66)(H,41,42,43)(H,47,57,58)/t26-,27+,28-,31-,32-,33-,38-/m1/s1
• InChI Key： NYKTUWQZGBKDBC-ODTKMWLQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]([C@@H]([C@@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(=NC=NC1=2)NCCCCCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 72
• Rotatable Bond Count: 22
• Complexity: 2110
• Topological Polar Surface Area: 446